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Compound of Interest

Compound Name: 2,3-Dihydrosciadopitysin

Cat. No.: B592804 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the biflavonoid 2,3-
Dihydrosciadopitysin, detailing its physicochemical properties and exploring its potential

biological activities based on the broader understanding of related biflavonoids. While specific

experimental data on 2,3-Dihydrosciadopitysin remains limited, this document synthesizes

available information to support further research and drug development efforts.

Core Physicochemical Data
2,3-Dihydrosciadopitysin is a flavonoid compound that has been isolated from natural

sources.[1] Its fundamental properties are summarized below.

Property Value Source

Molecular Formula C₃₃H₂₆O₁₀ [1]

Molecular Weight 582.55 g/mol [2]

CAS Number 34421-19-7 [1][3]

Appearance Yellow powder [1]

Purity
Typically 95% - 99%

(commercial preparations)
[1]

Type of Compound Flavonoid [1]
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Experimental Protocols
Isolation of Biflavonoids from Metasequoia
glyptostroboides
While a detailed, step-by-step protocol for the specific isolation of 2,3-Dihydrosciadopitysin is

not readily available in English-language literature, a general methodology can be inferred from

studies on the phytochemical composition of Metasequoia glyptostroboides, from which it was

first identified. The following is a generalized protocol for the extraction and isolation of

biflavonoids from this plant source.

Objective: To extract and isolate biflavonoids, including 2,3-Dihydrosciadopitysin, from the

leaves of Metasequoia glyptostroboides.

Materials and Reagents:

Dried and powdered leaves of Metasequoia glyptostroboides

Methanol (MeOH)

Chloroform (CHCl₃)

n-Hexane

Ethyl acetate (EtOAc)

Silica gel for column chromatography

Sephadex LH-20

High-Performance Liquid Chromatography (HPLC) system

Nuclear Magnetic Resonance (NMR) spectrometer

Mass Spectrometer (MS)

Procedure:
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Extraction:

Macerate the dried, powdered leaves of Metasequoia glyptostroboides with methanol at

room temperature for an extended period (e.g., 72 hours), with periodic agitation.

Filter the extract and concentrate it under reduced pressure using a rotary evaporator to

yield a crude methanol extract.

Solvent Partitioning:

Suspend the crude methanol extract in a mixture of water and methanol.

Perform successive liquid-liquid partitioning with solvents of increasing polarity, such as n-

hexane, chloroform, and ethyl acetate, to separate compounds based on their polarity.

Biflavonoids are typically enriched in the ethyl acetate fraction.

Chromatographic Separation:

Subject the ethyl acetate fraction to column chromatography on silica gel.

Elute the column with a gradient of solvents, typically starting with a non-polar solvent like

hexane and gradually increasing the polarity with ethyl acetate and/or methanol.

Collect fractions and monitor them using Thin Layer Chromatography (TLC).

Pool fractions containing compounds with similar TLC profiles.

Purification:

Further purify the fractions containing the target biflavonoids using Sephadex LH-20

column chromatography, eluting with methanol.

Final purification of individual compounds, including 2,3-Dihydrosciadopitysin, can be

achieved using preparative High-Performance Liquid Chromatography (HPLC).

Structure Elucidation:
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Identify the purified compounds using spectroscopic methods, including ¹H NMR, ¹³C

NMR, and Mass Spectrometry, and compare the data with published values.[1]

Potential Biological Activities and Signaling
Pathways
Direct experimental evidence for the biological activities of 2,3-Dihydrosciadopitysin is

scarce. However, as a member of the biflavonoid class, it is likely to share pharmacological

properties with other well-studied biflavonoids. Extracts from Metasequoia glyptostroboides

have been reported to possess antioxidant, antifungal, anticancer, and anti-amyloidogenic

activities.[4][5] Biflavonoids, in general, are known to exert anti-inflammatory and antioxidant

effects through the modulation of key signaling pathways.[6][7][8][9][10]

Potential Anti-Inflammatory Mechanism via NF-κB
Pathway Inhibition
Many biflavonoids have been shown to inhibit the NF-κB (nuclear factor kappa-light-chain-

enhancer of activated B cells) signaling pathway, a central regulator of inflammation.[6][8] The

hypothetical mechanism by which 2,3-Dihydrosciadopitysin may exert anti-inflammatory

effects is depicted below.
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Caption: Hypothesized Anti-Inflammatory Action of 2,3-Dihydrosciadopitysin.

This diagram illustrates the potential for 2,3-Dihydrosciadopitysin to inhibit the IKK complex,

thereby preventing the degradation of IκB and the subsequent translocation of NF-κB to the

nucleus. This would lead to a downregulation of pro-inflammatory gene expression.

Potential Antioxidant Mechanism of Action
Flavonoids are well-known for their antioxidant properties, which can be attributed to their

ability to scavenge free radicals and chelate metal ions. The antioxidant mechanism of

flavonoids involves donating a hydrogen atom from a hydroxyl group to a free radical, thus

neutralizing it.

Reactive Oxygen Species (ROS)
(e.g., •OH, O₂⁻)

Oxidative Stress &
Cellular Damage Neutralized Species

2,3-Dihydrosciadopitysin
(with -OH groups)

Radical Scavenging
(H• donation)

Stable Dihydrosciadopitysin
Radical

Click to download full resolution via product page

Caption: Potential Free Radical Scavenging by 2,3-Dihydrosciadopitysin.

This workflow demonstrates the potential of 2,3-Dihydrosciadopitysin to mitigate oxidative

stress by directly neutralizing reactive oxygen species through hydrogen atom donation from its

hydroxyl groups, a common mechanism for flavonoid antioxidants.

Conclusion
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2,3-Dihydrosciadopitysin is a biflavonoid with a defined chemical structure and molecular

formula. While detailed experimental data on its biological functions are currently limited, its

classification as a biflavonoid and its origin from a medicinally relevant plant, Metasequoia

glyptostroboides, suggest that it likely possesses anti-inflammatory and antioxidant properties.

The proposed mechanisms involving the inhibition of the NF-κB pathway and the scavenging of

reactive oxygen species provide a strong rationale for further investigation of 2,3-
Dihydrosciadopitysin as a potential therapeutic agent. This technical guide serves as a

foundational resource to encourage and support future research into the specific biological

activities and mechanisms of action of this promising natural compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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